Cas no 2229090-13-3 (3-(7-chloro-1,3-dioxaindan-5-yl)azetidine)

• Product Name: 3-(7-chloro-1,3-dioxaindan-5-yl)azetidine
• CAS No: 2229090-13-3
• MF: C₁₀H₁₀ClNO₂
• MW: 211.644901752472
• CID: 5876190
• PubChem ID: 165868009
• Update Time: 2025-06-07

3-(7-chloro-1,3-dioxaindan-5-yl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(7-chloro-1,3-dioxaindan-5-yl)azetidine
• 2229090-13-3
• EN300-1988422

• Inchi： 1S/C10H10ClNO2/c11-8-1-6(7-3-12-4-7)2-9-10(8)14-5-13-9/h1-2,7,12H,3-5H2
• InChI Key： RVGIVWAPHFJPAP-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=CC(=C1)C1CNC1)OCO2

Computed Properties

• Exact Mass: 211.0400063g/mol
• Monoisotopic Mass: 211.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(7-chloro-1,3-dioxaindan-5-yl)azetidine

3-(7-Chloro-1,3-Dioxaindan-5-yl)Azetidine: A Comprehensive Overview

3-(7-Chloro-1,3-Dioxaindan-5-yl)Azetidine, identified by the CAS Registry Number 2229090-13-3, is a unique chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its azetidine ring system, which is a four-membered ring containing one nitrogen atom, and its substituted dioxaindane moiety. The presence of a chlorine atom at the 7-position of the dioxaindane ring introduces interesting electronic and steric properties, making this compound a valuable subject for both academic research and potential therapeutic applications.

The synthesis of 3-(7-Chloro-1,3-Dioxaindan-5-yl)Azetidine involves a multi-step process that typically begins with the preparation of the dioxaindane derivative. Recent advancements in catalytic asymmetric synthesis have enabled researchers to construct the azetidine ring with high enantioselectivity, which is crucial for exploring its stereochemical effects on biological activity. The compound's structure has been studied extensively using techniques such as X-ray crystallography and NMR spectroscopy, providing insights into its conformational flexibility and intermolecular interactions.

In terms of pharmacological properties, 3-(7-Chloro-1,3-Dioxaindan-5-yl)Azetidine has shown promising activity in various bioassays. For instance, studies have demonstrated its potential as a modulator of ion channels, which are critical targets in the treatment of neurological disorders such as epilepsy and chronic pain. Additionally, recent research has highlighted its ability to inhibit certain enzymes involved in inflammatory pathways, suggesting its potential anti-inflammatory properties.

The toxicological profile of this compound has also been evaluated in preclinical models. Initial findings indicate that it exhibits a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further long-term studies are required to fully assess its safety profile and suitability for clinical development.

From an environmental perspective, the biodegradability and ecotoxicity of 3-(7-Chloro-1,3-Dioxaindan-5-yl)Azetidine have been investigated to ensure its responsible use in industrial and pharmaceutical settings. Results suggest that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint.

In conclusion, 3-(7-Chloro-1,3-Dioxaindan-5-yl)Azetidine (CAS No. 2229090-13-3) represents a fascinating compound with diverse applications in drug discovery and chemical synthesis. Its unique structure, coupled with promising biological activity and favorable safety profiles, positions it as a valuable tool for researchers in academia and industry alike.